Cas no 1241020-19-8 (Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate)

• Product Name: Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate
• CAS No: 1241020-19-8
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6349904
• PubChem ID: 47077797
• Update Time: 2025-05-26

Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1241020-19-8
• Z839810418
• AKOS008148144
• METHYL 2-({[(1-CYANOCYCLOPENTYL)CARBAMOYL]METHYL}AMINO)-5-METHOXYBENZOATE
• methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate
• EN300-26686454
• Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate

• Inchi： 1S/C17H21N3O4/c1-23-12-5-6-14(13(9-12)16(22)24-2)19-10-15(21)20-17(11-18)7-3-4-8-17/h5-6,9,19H,3-4,7-8,10H2,1-2H3,(H,20,21)
• InChI Key： UGXCJSYGNBCENV-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC(=CC=1C(=O)OC)OC)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Additional information on Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate

Comprehensive Overview of Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate (CAS No. 1241020-19-8)

Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate, identified by its CAS No. 1241020-19-8, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, with its intricate molecular structure, is often explored for its potential applications in drug development and biochemical studies. The presence of functional groups such as the cyano and methoxy moieties makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel small molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in compounds like Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate due to their potential to modulate specific biological pathways. Its unique structure allows for interactions with various enzymes and receptors, making it a candidate for further investigation in cancer research, neurodegenerative diseases, and metabolic disorders.

The synthesis of Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate involves multi-step organic reactions, often starting from readily available precursors. Key steps include amide bond formation and esterification, which are well-documented in the literature. The compound's purity and yield are critical factors, as they directly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods. Researchers are increasingly focusing on green chemistry approaches to minimize environmental impact while maintaining high efficiency. Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate can potentially be synthesized using catalytic processes or biocatalysis, aligning with the global push toward sustainability. This aligns with the growing interest in eco-friendly pharmaceuticals and green solvents.

Another area of interest is the compound's potential role in drug repurposing. With the rising costs and time constraints associated with de novo drug discovery, repurposing existing compounds offers a viable alternative. Preliminary studies suggest that Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate may exhibit activity against previously unexplored targets, opening new avenues for therapeutic development. This is particularly relevant in the context of rare diseases and orphan drugs, where traditional drug development pipelines are often inadequate.

In addition to its pharmaceutical applications, Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate is also of interest in material science. Its structural features, such as the aromatic ring and polar functional groups, make it a potential candidate for designing advanced materials with specific electronic or optical properties. This interdisciplinary appeal underscores the compound's versatility and broad utility.

As the scientific community continues to explore the potential of Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate, it is essential to stay updated with the latest research findings. Databases such as PubMed, SciFinder, and Reaxys provide valuable insights into ongoing studies and emerging applications. For researchers and industry professionals, understanding the compound's structure-activity relationships and mechanistic insights will be crucial for unlocking its full potential.

In conclusion, Methyl 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]amino]-5-methoxybenzoate (CAS No. 1241020-19-8) represents a promising compound with diverse applications in pharmaceuticals, biochemistry, and material science. Its unique chemical properties and potential therapeutic benefits make it a subject of ongoing research and innovation. By leveraging modern synthetic techniques and interdisciplinary approaches, scientists can further elucidate its capabilities and contribute to the advancement of science and technology.